Cas no 31983-33-2 (9-Octadecenoic acid,12-hydroxy-, calcium salt (1:?), (9Z,12R)-)

• Product Name: 9-Octadecenoic acid,12-hydroxy-, calcium salt (1:?), (9Z,12R)-
• CAS No: 31983-33-2
• MF: C₁₈H₃₄O₃
• MW: 298.46076631546
• CID: 316146
• PubChem ID: 5312852
• Update Time: 2025-04-19

9-Octadecenoic acid,12-hydroxy-, calcium salt (1:?), (9Z,12R)- Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid,12-hydroxy-, calcium salt (1:?), (9Z,12R)-
• 9-Octadecenoic acid, 12-hydroxy-, calcium salt (1:?), (9Z,12R)-
• 12S-hydroxy-9E-octadecenoic acid
• CHEBI:179245
• 9-Octadecenoic acid, 12-hydroxy-, [S-(E)]-
• 9-Octadecenoic acid, 12-hydroxy-, calcium salt, (9Z,12R)-
• Ricinoleic acid, calcium salt
• 12S-HOME(9E)
• 31983-33-2
• LMFA02000213
• (E,12S)-12-hydroxyoctadec-9-enoic acid
• SCHEMBL483797

• Inchi： 1S/C18H34O3/c1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21/h9,12,17,19H,2-8,10-11,13-16H2,1H3,(H,20,21)/b12-9+/t17-/m0/s1
• InChI Key： WBHHMMIMDMUBKC-KQPPXVQYSA-N
• SMILES： O[C@H](C/C=C/CCCCCCCC(=O)O)CCCCCC

Computed Properties

• Exact Mass: 298.25092
• Monoisotopic Mass: 298.250795
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 5.7

Experimental Properties

• Density: 0.957
• Boiling Point: 416.4°Cat760mmHg
• Flash Point: 219.8°C
• Refractive Index: 1.479
• PSA: 57.53